2-Trimethylsilylethyl 4-hydroxybenzoate
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Description
2-Trimethylsilylethyl 4-hydroxybenzoate is a silylated ester derivative of 4-hydroxybenzoic acid, characterized by the substitution of a trimethylsilylethyl group at the hydroxyl position of the aromatic ring. This modification enhances its lipophilicity and stability compared to unmodified 4-hydroxybenzoate esters, making it valuable in specialized applications such as organic synthesis intermediates or protective groups in polymer chemistry . The trimethylsilyl group confers resistance to hydrolysis under acidic or basic conditions, a property critical for its use in controlled-release systems .
Properties
Molecular Formula |
C12H18O3Si |
|---|---|
Molecular Weight |
238.35 g/mol |
IUPAC Name |
2-trimethylsilylethyl 4-hydroxybenzoate |
InChI |
InChI=1S/C12H18O3Si/c1-16(2,3)9-8-15-12(14)10-4-6-11(13)7-5-10/h4-7,13H,8-9H2,1-3H3 |
InChI Key |
VITTWCZAICCHBB-UHFFFAOYSA-N |
Canonical SMILES |
C[Si](C)(C)CCOC(=O)C1=CC=C(C=C1)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Chemical Properties
The trimethylsilylethyl group distinguishes this compound from alkyl esters like methyl 4-hydroxybenzoate (parabens) and tert-butyl 4-hydroxybenzoate . Key differences include:
| Property | 2-Trimethylsilylethyl 4-Hydroxybenzoate | Methyl 4-Hydroxybenzoate | tert-Butyl 4-Hydroxybenzoate |
|---|---|---|---|
| Molecular Weight | ~254.4 g/mol | 152.1 g/mol | 194.2 g/mol |
| LogP (Lipophilicity) | ~3.8 (estimated) | 1.96 | 3.2 |
| Hydrolysis Stability | High (resists acidic/basic hydrolysis) | Moderate | Moderate-High |
| Thermal Stability | Decomposes >200°C | Stable up to 160°C | Stable up to 180°C |
The enhanced lipophilicity of the silylated derivative improves membrane permeability in biological systems, a trait observed in bacterial transport studies of 4-hydroxybenzoate derivatives .
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